Cas no 5472-83-3 (1-Piperazinebutanol,3-methyl-)

• Product Name: 1-Piperazinebutanol,3-methyl-
• CAS No: 5472-83-3
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 380884
• PubChem ID: 232251
• Update Time: 2025-04-19

1-Piperazinebutanol,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinebutanol,3-methyl-
• 1-Piperazinebutanol,3-methyl-(6CI,9CI)
• 4-(3-methylpiperazin-1-yl)butan-1-ol
• 5-PIPERAZIN-1-YLPENTAN-1-OL
• 1-Piperazinebutanol,3-methyl
• NSC29524
• AKOS014784987
• 5472-83-3
• NSC-29524
• DTXSID30283066

• Inchi： 1S/C9H20N2O/c1-9-8-11(6-4-10-9)5-2-3-7-12/h9-10,12H,2-8H2,1H3
• InChI Key： DPMFTRUVUIADNU-UHFFFAOYSA-N
• SMILES： OCCCCN1CCNC(C)C1

Computed Properties

• Exact Mass: 172.15800
• Monoisotopic Mass: 172.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.948
• Boiling Point: 281.3°C at 760 mmHg
• Flash Point: 123.9°C
• Refractive Index: 1.464
• PSA: 35.50000
• LogP: 0.31930